Cas no 693257-17-9 (benzyl 2-benzyloxy-4-bromobenzoate)
693257-17-9 structure
Product Name:benzyl 2-benzyloxy-4-bromobenzoate
CAS No:693257-17-9
MF:C21H17BrO3
MW:397.261885404587
CID:3040243
PubChem ID:59678368
Update Time:2025-04-21
benzyl 2-benzyloxy-4-bromobenzoate Chemical and Physical Properties
Names and Identifiers
-
- benzyl 2-benzyloxy-4-bromobenzoate
- 693257-17-9
- BENZYL 2-(BENZYLOXY)-4-BROMOBENZOATE
- DB-087739
- E71747
- SCHEMBL10004548
- benzyl 4-bromo-2-phenylmethoxybenzoate
-
- Inchi: 1S/C21H17BrO3/c22-18-11-12-19(21(23)25-15-17-9-5-2-6-10-17)20(13-18)24-14-16-7-3-1-4-8-16/h1-13H,14-15H2
- InChI Key: WPXUVXFAJURAMN-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(=O)OCC2C=CC=CC=2)C(=C1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 396.03600
- Monoisotopic Mass: 396.03611Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 5.38510
benzyl 2-benzyloxy-4-bromobenzoate Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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